Cas no 1369334-85-9 (2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine)

• Product Name: 2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine
• CAS No: 1369334-85-9
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• CID: 5906710
• PubChem ID: 82341250
• Update Time: 2025-05-23

2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine
• 1369334-85-9
• EN300-768479
• 2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine

• Inchi： 1S/C12H18N2O2S/c1-17(15,16)14-8-2-3-11-9-10(6-7-13)4-5-12(11)14/h4-5,9H,2-3,6-8,13H2,1H3
• InChI Key： NFDDDZMVDIUMQT-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC(CCN)=CC=2CCC1)(=O)=O

Computed Properties

• Exact Mass: 254.10889899g/mol
• Monoisotopic Mass: 254.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 71.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine

2-(1-Methanesulfonyl-1,2,3,4-Tetrahydroquinolin-6-Yl)Ethan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1369334-85-9, known as 2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially saturated ring system. The methanesulfonyl group attached to the tetrahydroquinoline ring introduces unique electronic and steric properties, making this compound a promising candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives in modulating key biological targets associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The methanesulfonyl group in this compound plays a crucial role in enhancing its pharmacokinetic properties, including bioavailability and metabolic stability. This makes it an attractive lead compound for the development of therapeutics targeting central nervous system disorders.

One of the most notable advancements in the study of 2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine involves its ability to inhibit histone deacetylases (HDACs). HDAC inhibitors are known to play a critical role in epigenetic regulation and have shown promise in treating cancer and other diseases characterized by abnormal gene expression. Research published in 2023 demonstrated that this compound exhibits selective HDAC inhibition with minimal off-target effects, making it a strong candidate for further preclinical testing.

In addition to its enzymatic activity, this compound has also been investigated for its potential as a neuroprotective agent. Studies conducted in vitro have shown that it can mitigate oxidative stress and reduce neuronal cell death induced by amyloid-beta peptides, which are hallmark pathologies in Alzheimer's disease. These findings underscore its potential as a novel therapeutic approach for neurodegenerative conditions.

The synthesis of 2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)ethan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the tetrahydroquinoline ring system through hydrogenation followed by the introduction of the methanesulfonyl group via nucleophilic substitution. This approach ensures high yields and excellent purity, which are essential for subsequent biological evaluations.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analyses confirm its molecular structure and provide critical insights into its conformational flexibility and stability under physiological conditions.

Looking ahead, the development of tetrahydroquinoline-based drugs is expected to continue gaining momentum due to their unique combination of potency and selectivity. The integration of computational modeling tools with experimental studies will further enhance our understanding of how methanesulfonyl groups influence the pharmacological properties of these compounds.

In conclusion, 2-(1-Methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-Yl)Ethan-1-Amine represents a significant advancement in the field of medicinal chemistry. Its ability to target multiple biological pathways while maintaining favorable pharmacokinetic profiles positions it as a leading candidate for future drug development efforts. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on the treatment of complex diseases.